Caesium dichromate
Overview
Description
Caesium dichromate (Cs2Cr2O7) is an inorganic compound comprised of the elements caesium, chromium, and oxygen. It is a yellow-orange salt that is highly water-soluble and is used for a variety of purposes, including as a catalyst in organic synthesis, as a reagent in analytical chemistry, and as a laboratory reagent. It is also used in various industrial processes, such as the manufacture of plastics and pharmaceuticals.
Scientific Research Applications
Caesium Dichromate: Scientific Research Applications
Vacuum Tube Production: Caesium dichromate has been used in the past for the generation of caesium vapour during the fabrication of vacuum tubes. This process is crucial for creating the vacuum environment needed for the tubes to function properly .
Chemical Precursor: It serves as a precursor to other compounds of academic interest, particularly in chemistry research where it may be used to synthesize various caesium compounds .
Radioactive Tracer: Radioactive isotopes of caesium, such as Cs-134, can be used as radiotracers in environmental and biological studies. While not directly related to caesium dichromate, these isotopes can be obtained by dissolving irradiated caesium compounds like CsCl in water .
Catalysis: Caesium ions have been studied for their effect on catalysis, such as in palladium-catalyzed Buchwald-Hartwig amination and Suzuki cross-couplings. The presence of caesium cations can reduce the activation energy barrier, resulting in higher reaction rates .
Mechanism of Action
Target of Action
Caesium dichromate, an inorganic compound, primarily targets the biochemical processes in organisms due to its chemical similarity to potassium . It is known to interact with various biological systems, particularly those involving potassium, as caesium can act as a competitive inhibitor due to its similar properties .
Mode of Action
The interaction of caesium dichromate with its targets primarily involves the displacement of potassium ions in biological systems . This displacement can lead to significant changes in the normal functioning of these systems. For instance, in microbial cells, caesium can replace potassium, leading to alterations in the cell’s normal metabolic processes .
Biochemical Pathways
The presence of caesium dichromate in an organism can affect various biochemical pathways. Primarily, it interferes with potassium-dependent processes, as caesium can compete with potassium for binding sites . This competition can disrupt normal cellular functions and lead to changes in the organism’s metabolic processes .
Pharmacokinetics
Like other caesium compounds, it is likely to be absorbed and distributed throughout the body due to its chemical similarity to potassium . The metabolism and excretion of caesium dichromate would depend on the organism’s ability to recognize and eliminate foreign substances .
Result of Action
The molecular and cellular effects of caesium dichromate’s action primarily involve disruptions in normal cellular functions due to the displacement of potassium ions . This displacement can lead to changes in cell metabolism, potentially causing cell damage or death .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of caesium dichromate. For instance, the presence of other ions in the environment, particularly potassium, can affect the compound’s ability to interact with its targets . Additionally, factors such as pH and temperature can influence the compound’s stability and reactivity .
properties
IUPAC Name |
dicesium;oxido-(oxido(dioxo)chromio)oxy-dioxochromium |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2Cr.2Cs.7O/q;;2*+1;;;;;;2*-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AQWIYQPYXQGBQU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-][Cr](=O)(=O)O[Cr](=O)(=O)[O-].[Cs+].[Cs+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Cs2Cr2O7, Cr2Cs2O7 |
Source
|
| Record name | caesium dichromate | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Dictionary_of_chemical_formulas | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40159304 |
Source
|
| Record name | Caesium dichromate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40159304 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
481.80 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Orange odorless crystalline powder; [MSDSonline] Na and K dichromate are soluble in water; |
Source
|
| Record name | Cesium dichromate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/8558 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Caesium dichromate | |
CAS RN |
13530-67-1 |
Source
|
| Record name | Caesium dichromate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013530671 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Caesium dichromate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40159304 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Caesium dichromate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.033.512 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Q & A
Q1: What is the purpose of using caesium dichromate in the manufacturing process of cold cathode glow discharge tubes, as described in the research?
A1: The research paper [] describes a specific method for manufacturing cold cathode glow discharge tubes. In this process, caesium dichromate is not used directly in the final tube. Instead, it serves as a precursor material. A mixture of caesium dichromate and silicon is heated, causing the reduction of caesium dichromate and the release of elemental caesium. This caesium vapor is then deposited onto a gold-coated cathode within the tube. The deposited caesium reacts with the gold layer, forming compounds like Caesium auride (CsAu) and caesium oxide. These compounds enhance the electron emissivity of the cathode, crucial for initiating and sustaining the glow discharge at lower voltages.
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